Cas no 89804-73-9 (Benzenamine, 4-methoxy-N-[3-(methylthio)propyl]-, hydrochloride)

• Product Name: Benzenamine, 4-methoxy-N-[3-(methylthio)propyl]-, hydrochloride
• CAS No: 89804-73-9
• MF: C₁₁H₁₈ClNOS
• MW: 247.784720897675
• CID: 588867
• PubChem ID: 12850637
• Update Time: 2025-04-19

Benzenamine, 4-methoxy-N-[3-(methylthio)propyl]-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-methoxy-N-[3-(methylthio)propyl]-, hydrochloride
• 4-methoxy-N-(3-methylsulfanylpropyl)aniline,hydrochloride
• 4-Methoxy-N-[3-(methylsulfanyl)propyl]aniline--hydrogen chloride (1/1)
• 89804-73-9
• DTXSID30511452

• Inchi： 1S/C11H17NOS.ClH/c1-13-11-6-4-10(5-7-11)12-8-3-9-14-2;/h4-7,12H,3,8-9H2,1-2H3;1H
• InChI Key： FZOYRTFLBMCIQJ-UHFFFAOYSA-N
• SMILES： Cl.S(C)CCCNC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 247.0797631g/mol
• Monoisotopic Mass: 247.0797631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 135
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6Ų